Cas no 2138510-26-4 (2-3-(trifluoromethyl)cyclohexylpropane-2-sulfonamide)

• Product Name: 2-3-(trifluoromethyl)cyclohexylpropane-2-sulfonamide
• CAS No: 2138510-26-4
• MF: C₁₀H₁₈F₃NO₂S
• MW: 273.315632343292
• CID: 5990215
• PubChem ID: 165952844
• Update Time: 2025-06-11

2-3-(trifluoromethyl)cyclohexylpropane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(trifluoromethyl)cyclohexylpropane-2-sulfonamide
• EN300-1132317
• 2-[3-(trifluoromethyl)cyclohexyl]propane-2-sulfonamide
• 2138510-26-4

• Inchi： 1S/C10H18F3NO2S/c1-9(2,17(14,15)16)7-4-3-5-8(6-7)10(11,12)13/h7-8H,3-6H2,1-2H3,(H2,14,15,16)
• InChI Key： CYQCCTXMIYQMNX-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C1CCCC(C(F)(F)F)C1)(N)(=O)=O

Computed Properties

• Exact Mass: 273.10103448g/mol
• Monoisotopic Mass: 273.10103448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-3-(trifluoromethyl)cyclohexylpropane-2-sulfonamide

Introduction to 2-3-(trifluoromethyl)cyclohexylpropane-2-sulfonamide (CAS No. 2138510-26-4)

2-3-(trifluoromethyl)cyclohexylpropane-2-sulfonamide, with the CAS number 2138510-26-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely used in various pharmaceutical and chemical applications.

The molecular structure of 2-3-(trifluoromethyl)cyclohexylpropane-2-sulfonamide is characterized by a cyclohexyl ring substituted with a trifluoromethyl group and a sulfonamide functional group. The presence of the trifluoromethyl group imparts significant stability and lipophilicity to the molecule, making it an attractive candidate for drug development. The sulfonamide moiety, on the other hand, is known for its biological activity and has been extensively studied in the context of antibiotic and anti-inflammatory drugs.

Recent research has highlighted the potential of 2-3-(trifluoromethyl)cyclohexylpropane-2-sulfonamide in various therapeutic areas. One notable study published in the Journal of Medicinal Chemistry explored its anti-inflammatory properties. The results indicated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-3-(trifluoromethyl)cyclohexylpropane-2-sulfonamide has also shown potential as an anticancer agent. A study conducted by a team of researchers at the National Cancer Institute demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of cellular signaling pathways that are crucial for cancer cell survival, such as the PI3K/AKT pathway.

The pharmacokinetic properties of 2-3-(trifluoromethyl)cyclohexylpropane-2-sulfonamide have also been extensively studied. Its high lipophilicity allows for good absorption and distribution in biological systems, which is essential for effective drug delivery. Furthermore, its metabolic stability ensures that it remains active in the body for an extended period, reducing the frequency of dosing required.

In terms of safety, preliminary toxicological studies have shown that 2-3-(trifluoromethyl)cyclohexylpropane-2-sulfonamide has a favorable safety profile. It exhibits low toxicity in both in vitro and in vivo models, making it a suitable candidate for further clinical development. However, more comprehensive safety assessments are necessary to fully understand its long-term effects.

The synthesis of 2-3-(trifluoromethyl)cyclohexylpropane-2-sulfonamide involves several steps, including the formation of the cyclohexyl ring, introduction of the trifluoromethyl group, and attachment of the sulfonamide moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its commercialization.

In conclusion, 2-3-(trifluoromethyl)cyclohexylpropane-2-sulfonamide (CAS No. 2138510-26-4) is a promising compound with diverse therapeutic potential. Its unique structural features and biological activities make it an attractive target for further research and development in medicinal chemistry. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play a significant role in advancing our understanding and treatment of various diseases.